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Compound of Interest

Compound Name: 4-Ethylbenzophenone

Cat. No.: B099735

Essential Safety and Handling Guide for 4-
Ethylbenzophenone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Ethylbenzophenone (CAS No. 18220-90-1). The following
information is compiled to ensure the safe handling of this chemical in a laboratory setting,
prioritizing the well-being of all personnel.

Hazard and Exposure Data

4-Ethylbenzophenone is classified as a skin irritant and is toxic to aquatic life with long-lasting
effects.[1] Adherence to proper safety protocols is crucial to minimize exposure and
environmental contamination.
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Parameter Information Source

H315: Causes skin irritation.
GHS Hazard Statements H411: Toxic to aquatic life with [1]

long lasting effects.

Signal Word Warning [1]
Physical State Liquid (at 20°C) [2]
Molecular Formula C15H140 [11[3]
Molecular Weight 210.27 g/mol [1][3]

Permissible Exposure Limit
(PEL)

Data not available

Threshold Limit Value (TLV) Data not available

Immediately Dangerous to Life
or Health (IDLH)

Data not available

Data not available for this
Glove Breakthrough Time specific compound. Select

chemical-resistant gloves.

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is the last line of defense against chemical exposure. The
following table and workflow diagram outline the necessary PPE for handling 4-
Ethylbenzophenone.
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PPE Category Recommended Equipment

Chemical-resistant gloves (e.qg., nitrile,
Hand Protection neoprene). Inspect for tears or punctures before

use.

Safety glasses with side shields or chemical
Eye and Face Protection splash goggles. A face shield may be required

for splash hazards.

Laboratory coat, fully buttoned. Chemical-
Skin and Body Protection resistant apron or coveralls for larger quantities

or splash risks.

A NIOSH-approved respirator may be required if
) ) working with heated material or if aerosols are
Respiratory Protection ) )
generated. Use in a well-ventilated area,

preferably a chemical fume hood.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting and using appropriate
PPE when handling 4-Ethylbenzophenone.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b099735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iESI?y& Itjrilcineg

PPE Selection Workflow for 4-Ethylbenzophenone

Preparation & Risk Assessment

1. Assess Task-Specific Risks
(e.g., quantity, temperature, potential for splash)

A

2. Review Safety Data Sheet (SDS)

A

3. Locate Eyewash & Safety Shower

PPE Selection

4. Select Chemical-Resistant Gloves

:

5. Choose Safety Goggles/Face Shield

:

6. Don Laboratory Coat

:

7. Evaluate Need for Respirator

Handling & Disposal

8. Don PPE Correctly

9. Handle 4-Ethylbenzophenone in Fume Hood

:

10. Doff PPE & Dispose of Contaminated ltems

Click to download full resolution via product page

Caption: PPE selection workflow for handling 4-Ethylbenzophenone.
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Operational and Disposal Plans
Pre-Experiment Checklist

e Ensure a chemical fume hood is available and functioning correctly.
e Locate the nearest eyewash station and safety shower.

o Gather all necessary PPE as outlined in the workflow diagram.

Step-by-Step Handling Protocol

e Donning PPE: Wear a laboratory coat, ensuring it is fully buttoned. Put on safety glasses
with side shields or chemical splash goggles. Wear chemical-resistant gloves. Inspect gloves
for any tears or punctures before use.

e Procedure:

[¢]

Conduct all manipulations of 4-Ethylbenzophenone within a chemical fume hood to
minimize inhalation exposure.

[¢]

Use a properly calibrated pipette or syringe for transferring the liquid.

[¢]

Avoid direct contact with skin and eyes.

[e]

Keep containers tightly closed when not in use.

o Doffing PPE: After handling, remove gloves using a technique that avoids skin contact with
the outer surface.[4] Dispose of gloves in the appropriate hazardous waste container.
Remove your lab coat and safety glasses. Wash hands thoroughly with soap and water.

Emergency Procedures
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Situation

Action

Skin Contact

Immediately wash the affected area with soap
and plenty of water.[5] Remove contaminated
clothing. If skin irritation occurs, seek medical

advice.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2] Seek medical

attention.

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration.[5] Seek medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water.[5] Never give anything by mouth to an
unconscious person.[5] Seek immediate medical

attention.

Small Spills

Alert personnel in the immediate area. Wearing
appropriate PPE, absorb the spill with an inert

material (e.g., vermiculite, sand).[6] Collect the
material into a labeled container for hazardous

waste.[6]

Large Spills

Evacuate the area. Dike the spill to prevent
spreading.[6] Contact your institution's

environmental health and safety department.

Disposal Plan

Proper disposal of 4-Ethylbenzophenone and contaminated materials is essential to prevent

environmental harm.

e Liquid Waste: Collect all waste solutions containing 4-Ethylbenzophenone in a clearly

labeled, sealed container for hazardous liquid waste.
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o Contaminated Materials: Dispose of contaminated gloves, pipette tips, and other disposable
materials in a designated solid hazardous waste container.

e Labeling: Label all waste containers as "Hazardous Waste" and include the chemical name.

» Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.[2]
If possible, use a licensed chemical waste management company.

Handling and Disposal Workflow

The following diagram illustrates the lifecycle of handling and disposing of 4-
Ethylbenzophenone in a laboratory setting.
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Handling and Disposal Workflow for 4-Ethylbenzophenone

Receiving & Storage

Receive & Inspect Container

;

Store in a Cool, Dry, Well-Ventilated Area

Handling

Don Appropriate PPE

,

Work in a Chemical Fume Hood

,

Perform Experimental Procedure

Waste Collection & Disposal

Collect Liquid Waste Collect Contaminated Solids

>N 7

Label Waste Containers

'

Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: Lifecycle of 4-Ethylbenzophenone from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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